Cas no 1807110-51-5 (3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride)

• Product Name: 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride
• CAS No: 1807110-51-5
• MF: C₇H₅BrClNO₄S
• MW: 314.540899038315
• CID: 5005720
• Update Time: 2025-10-28

3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C7H5BrClNO4S/c1-4-2-5(8)7(10(11)12)6(3-4)15(9,13)14/h2-3H,1H3
• InChI Key： IQONPNULYRKMFC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3

Additional information on 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride

Introduction to 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1807110-51-5)

3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1807110-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromine and nitro substituents on a benzene ring, coupled with a sulfonyl chloride functional group, make it a versatile building block for further chemical modifications.

The sulfonyl chloride moiety in 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride is particularly noteworthy due to its reactivity in forming sulfonamides, which are widely recognized for their pharmacological properties. This reactivity has positioned the compound as a valuable tool in medicinal chemistry, enabling the rapid construction of complex molecular frameworks. The bromo and nitro substituents further enhance its utility by providing handles for selective functionalization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs, driven by their broad spectrum of biological activities. For instance, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride aligns well with these trends, as it provides a scaffold that can be modified to target various disease pathways. The nitro group, in particular, has been shown to influence electronic properties and metabolic stability, making it an attractive feature for drug design.

One of the most compelling aspects of 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride is its role in facilitating cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry and have enabled the construction of complex molecular architectures with high precision. The presence of both bromine and nitro groups allows for multiple pathways to introduce additional functional groups, such as amines or thiols, through palladium-catalyzed reactions like Suzuki or Stille couplings. This flexibility makes the compound an indispensable asset in drug discovery pipelines.

Recent advancements in computational chemistry have further highlighted the potential of 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride. Molecular modeling studies have demonstrated that derivatives of this compound can exhibit favorable interactions with biological targets, such as enzymes and receptors. These studies often involve virtual screening techniques to identify promising candidates before experimental validation. The ability to predict binding affinities and optimize molecular properties computationally has significantly accelerated the drug development process.

The pharmaceutical industry has also embraced green chemistry principles in recent years, leading to a greater emphasis on sustainable synthetic methods. 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride fits into this paradigm as it can be synthesized through efficient processes that minimize waste and hazardous byproducts. For example, modern synthetic routes often utilize catalytic methods that enhance reaction yields while reducing energy consumption. Such approaches align with global efforts to promote environmental responsibility in chemical manufacturing.

In addition to its pharmaceutical applications, 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride has found utility in materials science and agrochemical research. Its ability to serve as a precursor for more complex molecules makes it valuable for developing novel materials with tailored properties. For instance, sulfonamide derivatives have been explored for their potential as liquid crystals or organic semiconductors due to their rigid molecular structures and electronic characteristics.

The synthesis of 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride itself is a testament to the progress in organic synthesis methodologies. Modern techniques allow for its preparation through multi-step sequences that highlight the power of transition metal catalysis and flow chemistry. These methods not only improve efficiency but also enhance scalability, making it easier for researchers to access this important intermediate on demand.

As research continues to evolve, the demand for specialized intermediates like 3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride is expected to grow. The integration of artificial intelligence into drug discovery processes has further amplified this trend by enabling high-throughput screening and de novo design of molecular structures. Compounds like this one will continue to play a pivotal role in these endeavors, serving as foundational elements for innovative therapeutic solutions.

In conclusion,3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1807110-51-5) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an invaluable intermediate for constructing biologically active molecules across multiple therapeutic areas. As research progresses and new methodologies emerge,3-Bromo-5-methyl-2-nitrobenzenesulfonyl chloride will undoubtedly remain at the forefront of scientific innovation.